2,5-dithiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 2,5-dithiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C18H14N2OS2/c1-2-6-15-12(5-1)14-11-13(16-7-3-9-22-16)19-20(14)18(21-15)17-8-4-10-23-17/h1-10,14,18H,11H2
• InChI Key: WIPFNUCTWXNWNH-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CS4)C5=CC=CS5
• Molecular Formula: C18H14N2OS2
• Molecular Weight: 338.5 g/mol
• CAS No.: 332062-63-2

Description

2,5-dithiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C18H14N2OS2 and its molecular weight is 338.44. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Properties

The development of new synthetic methods for benzoxazine derivatives has been a topic of interest. A study described a novel route to synthesize benzamide-based 5-aminopyrazoles and their corresponding fused heterocycles, which are related to the pyrazolo[1,5-c][1,3]benzoxazine scaffold. These compounds demonstrated significant anti-influenza A virus (H5N1) activity, highlighting their potential in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020). Another study focused on the synthesis and characterization of a novel pyrazole derivative, showcasing the versatility of the pyrazole ring in forming complex molecules with potential biological activities (Kumara et al., 2018).

Antimicrobial and Anti-Inflammatory Properties

Spiro derivatives of 1,10b-dihydro-pyrazolo[1,5-c][1,3]benzoxazines have been synthesized and evaluated for their antimicrobial, anti-inflammatory, and antioxidant activities. These compounds showed high antimicrobial activity against S. aureus and exhibited anti-inflammatory effects superior to the reference drug diclofenac, as well as high antioxidant activity, demonstrating their potential as multifunctional therapeutic agents (Mandzyuk et al., 2020).

Potential in Drug Discovery

The investigation into pyrazolo[1,5-c][1,3]benzoxazines and related compounds extends into their potential application in drug discovery. For instance, the synthesis and evaluation of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety have been conducted, with some compounds showing promising antibacterial and antifungal activities, as well as anti-inflammatory properties. These findings suggest that modifications to the benzoxazine core can lead to the development of new therapeutic agents with targeted biological activities (Kendre, Landge, & Bhusare, 2015).